Cas no 1131594-52-9 (Ethyl 3-bromo-4-(butylamino)benzoate)
1131594-52-9 structure
Product Name:Ethyl 3-bromo-4-(butylamino)benzoate
CAS No:1131594-52-9
MF:C13H18BrNO2
MW:300.191523075104
CID:1030439
PubChem ID:43684368
Update Time:2025-04-20
Ethyl 3-bromo-4-(butylamino)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-bromo-4-(butylamino)benzoate
- Ethyl3-bromo-4-(butylamino)benzoate
- 1131594-52-9
- DB-370305
- AKOS009873352
- SB82750
- DTXSID00656324
-
- Inchi: 1S/C13H18BrNO2/c1-3-5-8-15-12-7-6-10(9-11(12)14)13(16)17-4-2/h6-7,9,15H,3-5,8H2,1-2H3
- InChI Key: PQKYOQWSDZEAQC-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=O)OCC)C=CC=1NCCCC
Computed Properties
- Exact Mass: 299.05209g/mol
- Monoisotopic Mass: 299.05209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 38.3Ų
Ethyl 3-bromo-4-(butylamino)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019095894-1g |
Ethyl 3-bromo-4-(butylamino)benzoate |
1131594-52-9 | 95% | 1g |
$400.00 | 2023-09-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1757667-1g |
Ethyl 3-bromo-4-(butylamino)benzoate |
1131594-52-9 | 98% | 1g |
¥1898.00 | 2024-08-09 | |
| Crysdot LLC | CD12179335-5g |
Ethyl 3-bromo-4-(butylamino)benzoate |
1131594-52-9 | 95+% | 5g |
$823 | 2024-07-23 |
Ethyl 3-bromo-4-(butylamino)benzoate Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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